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Compound of Interest

Compound Name:
3-[(2-

Ethoxyethoxy)methyl]piperidine

CAS No.: 868067-33-8

Cat. No.: B3161110

Get Quote

This guide provides a comprehensive technical overview of the biological activities of 3-

alkoxymethyl piperidine derivatives. It is designed for researchers, medicinal chemists, and

drug development professionals engaged in the exploration of novel therapeutics. We will delve

into the core pharmacological profiles, structure-activity relationships (SAR), and mechanisms

of action, supported by field-proven experimental protocols and data visualizations to provide a

holistic understanding of this important chemical scaffold.

Introduction: The Significance of the Piperidine
Scaffold
The piperidine ring is a quintessential "privileged structure" in medicinal chemistry, forming the

core of numerous pharmaceuticals and biologically active compounds.[1][2] Its six-membered

heterocyclic structure provides a versatile, conformationally flexible scaffold ideal for creating

three-dimensional diversity to interact with a wide range of biological targets.[1][3] The 3-

substituted piperidine motif, in particular, is a key feature in many potent therapeutic agents.[4]

This guide focuses specifically on 3-alkoxymethyl piperidines, a class of compounds that has
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garnered significant interest for its potent and often selective modulation of key central nervous

system (CNS) targets.

Core Pharmacological Profile: Sigma Receptor
Modulation
A predominant biological activity associated with 3-alkoxymethyl piperidines and related

phenoxyalkylpiperidines is their interaction with sigma (σ) receptors.[5][6] Initially misclassified

as a type of opioid receptor, sigma receptors are now recognized as a distinct class of proteins

with two primary subtypes, sigma-1 (σ1R) and sigma-2 (σ2R).[6][7]

Sigma-1 Receptor (σ1R): This receptor is a unique ligand-regulated molecular chaperone

located primarily at the endoplasmic reticulum-mitochondrion interface.[8][9] It plays a crucial

role in regulating calcium signaling, ion channel function, and neuronal plasticity.[6][8]

Ligands targeting σ1R are being investigated for a host of neuropsychiatric and

neurodegenerative disorders, including depression, anxiety, schizophrenia, and pain.[6][7][8]

Sigma-2 Receptor (σ2R): Recently identified as the TMEM97 protein, the σ2R is implicated

in cellular proliferation and cholesterol homeostasis.[5][9] It is overexpressed in many tumor

cell lines, making it a promising target for cancer therapeutics and diagnostic imaging

agents.[6][10]

Many 3-alkoxymethyl piperidine derivatives exhibit high affinity and selectivity for the σ1

receptor, often acting as potent antagonists.[5][11] This antagonism can modulate downstream

signaling pathways and is the basis for much of their therapeutic potential.

Mechanism of Action & Signaling
The interaction of a 3-alkoxymethyl piperidine ligand with the σ1 receptor can interrupt its

chaperone function. For instance, σ1R antagonists can prevent the receptor from modulating

the activity of other proteins like ion channels or G-protein coupled receptors (GPCRs). This

can lead to a variety of downstream cellular effects, including the regulation of glutamatergic

neurotransmission and a reduction in nociceptive signaling.[6][11]

Below is a conceptual diagram illustrating the role of a σ1R antagonist.
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Caption: Antagonistic binding of a piperidine ligand to the σ1R inhibits its chaperone activity on

an associated ion channel, leading to an altered cellular response.

Structure-Activity Relationship (SAR) Analysis
The biological activity of 3-alkoxymethyl piperidines is highly dependent on their specific

chemical structure. Medicinal chemistry campaigns have explored how modifications to

different parts of the molecule affect binding affinity and selectivity for sigma receptors.

Key areas of modification include:

The Alkoxy Linker: The length and composition of the chain connecting the piperidine and

the aromatic ring are critical.

The Aromatic Ring: Substituents on this ring (e.g., chloro, methoxy) can significantly

influence affinity and selectivity.[5]

The Piperidine Nitrogen: Substitution on the piperidine nitrogen can modulate

physicochemical properties and receptor interaction.

The Piperidine Ring: Substituents on the piperidine ring itself, such as a methyl group, can

confer optimal interactions with the target.[5]

The following table summarizes representative SAR data for a series of

phenoxyalkylpiperidines, highlighting the impact of subtle structural changes on σ1R affinity.
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Compound
ID

R
(Piperidine
Substituent
)

Ar
(Aromatic
Group)

σ1R Kᵢ (nM) σ2R Kᵢ (nM)
Selectivity
(σ2/σ1)

1a H
4-

chlorophenyl
1.18 78.4 66.4

1b H

4-

methoxyphen

yl

1.49 809 543.0

(R)-2a 3-CH₃
4-

chlorophenyl
0.34 52.3 153.8

(S)-2a 3-CH₃
4-

chlorophenyl
1.01 114 112.9

4a 4-CH₃
4-

chlorophenyl
0.44 17.2 39.1

Data synthesized from reference[5]. Kᵢ represents the inhibitory constant; a lower value

indicates higher binding affinity.

From this data, it is evident that the addition of a methyl group to the piperidine ring (e.g.,

compounds (R)-2a, 4a) can enhance σ1R affinity compared to the unsubstituted parent

compound (1a).[5] Furthermore, a 4-chloro substituent on the phenoxy ring generally results in

slightly higher affinity for the σ1 receptor compared to a 4-methoxy group.[5]

Experimental Protocols for Activity Assessment
Evaluating the biological activity of novel 3-alkoxymethyl piperidine derivatives requires a

cascade of robust and validated assays. This typically begins with primary binding assays to

determine affinity for the target receptor, followed by functional assays to characterize the

nature of the interaction (e.g., agonist vs. antagonist).

Radioligand Binding Assay for Sigma-1 Receptor Affinity
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This protocol determines the binding affinity (Kᵢ) of a test compound by measuring its ability to

compete with a known radiolabeled ligand for binding to the σ1R.

Principle: This is a competitive inhibition assay. The concentration of the test compound that

displaces 50% of the specific binding of a radioligand ([³H]-(+)-pentazocine) is determined

(IC₅₀) and then converted to an inhibitory constant (Kᵢ).[12][13]

Step-by-Step Methodology:

Membrane Preparation: Prepare membrane homogenates from a tissue source rich in σ1R,

such as guinea pig liver, or from cells engineered to express the receptor (e.g., HEK293T).[9]

[13]

Assay Buffer: Use an appropriate buffer, such as 50 mM Tris-HCl, pH 7.4.

Reaction Mixture: In a 96-well plate, combine:

Membrane preparation (typically 50-100 µg of protein).

[³H]-(+)-pentazocine at a concentration near its dissociation constant (Kᴅ), typically 2-5

nM.[13]

A range of concentrations of the 3-alkoxymethyl piperidine test compound (e.g., 0.1 nM to

10 µM).

For determining non-specific binding, add a high concentration (e.g., 10 µM) of a non-

radioactive, high-affinity σ1R ligand like haloperidol in separate wells.[12]

Incubation: Incubate the plates at room temperature (e.g., 25°C) for 120 minutes to allow the

binding to reach equilibrium.[14]

Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well

through a glass fiber filter (e.g., Whatman GF/B) using a cell harvester. This separates the

receptor-bound radioligand from the unbound.

Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining

unbound radioligand.
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Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and

quantify the amount of radioactivity on each filter using a liquid scintillation counter.

Data Analysis: Calculate the specific binding by subtracting non-specific binding from total

binding. Plot the percentage of specific binding against the log concentration of the test

compound to generate a competition curve. Determine the IC₅₀ value from this curve and

calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the

concentration of the radioligand and Kᴅ is its dissociation constant.

Functional Assay: Agonist vs. Antagonist Determination
While binding assays confirm affinity, they do not reveal whether a compound activates

(agonism) or blocks (antagonism) the receptor. Functional assays are required for this

characterization. For σ2 receptors, a cell viability or caspase-3 activity assay can be used, as

many sigma-2 ligands induce apoptosis.[10] For σ1 receptors, antagonist properties can be

demonstrated by a compound's ability to reverse the effects of a known σ1R agonist in a

relevant cellular or in vivo model.[11]

For example, the antinociceptive effects of σ1R antagonists can be evaluated in pain models.

[11] An antagonist would be expected to enhance the analgesic effect of another compound,

like the peripherally acting opioid loperamide, an effect that can be reversed by a known σ1R

agonist.[11]

In Vitro & In Vivo Assay Workflow
A logical progression of experiments is crucial for a self-validating drug discovery cascade.
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Caption: A typical drug discovery workflow for evaluating novel 3-alkoxymethyl piperidine

derivatives, from synthesis to a lead candidate.
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Future Directions & Therapeutic Potential
The unique pharmacological profile of 3-alkoxymethyl piperidines, particularly as high-affinity

σ1R ligands, positions them as promising candidates for the development of novel CNS

therapeutics. Their potential applications span a range of disorders, including neuropathic pain,

depression, and certain neurodegenerative diseases.[6][8] Ongoing research is focused on

refining the SAR to achieve even greater subtype selectivity and optimizing pharmacokinetic

properties to produce viable clinical candidates. The continued exploration of this chemical

class holds significant promise for addressing unmet medical needs in neurology and

psychiatry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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